N-(4-acetylphenyl)-2-chloro-4-methylbenzamide

• IUPAC Name: N-(4-acetylphenyl)-2-chloro-4-methylbenzamide
• InChI: InChI=1S/C16H14ClNO2/c1-10-3-8-14(15(17)9-10)16(20)18-13-6-4-12(5-7-13)11(2)19/h3-9H,1-2H3,(H,18,20)
• InChI Key: NPVDHOFLZJBCHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)C)Cl
• Molecular Formula: C16H14ClNO2
• Molecular Weight: 287.74 g/mol

Description

N-(4-acetylphenyl)-2-chloro-4-methylbenzamide, also known as ACY-1215, is a selective inhibitor of histone deacetylase 6 (HDAC6). HDAC6 is an enzyme that regulates the acetylation of proteins, which plays a critical role in various cellular processes, including gene expression, protein degradation, and cytoskeletal organization. ACY-1215 has been extensively studied for its potential therapeutic applications in cancer, neurodegenerative diseases, and autoimmune disorders.

Mechanism of Action

N-(4-acetylphenyl)-2-chloro-4-methylbenzamide selectively inhibits HDAC6, which leads to the accumulation of acetylated proteins in cells. This, in turn, leads to the activation of various cellular pathways, including the heat shock response, autophagy, and cytoskeletal remodeling. The activation of these pathways has been shown to have therapeutic benefits in various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-acetylphenyl)-2-chloro-4-methylbenzamide are mediated by its inhibition of HDAC6. The accumulation of acetylated proteins in cells leads to the activation of various cellular pathways, which have been shown to have therapeutic benefits in various diseases. N-(4-acetylphenyl)-2-chloro-4-methylbenzamide has been shown to have low toxicity and good pharmacokinetics, making it a promising drug candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-acetylphenyl)-2-chloro-4-methylbenzamide is its selectivity for HDAC6, which reduces the risk of off-target effects. N-(4-acetylphenyl)-2-chloro-4-methylbenzamide has also been shown to have low toxicity and good pharmacokinetics, making it a promising drug candidate for further development. One limitation of N-(4-acetylphenyl)-2-chloro-4-methylbenzamide is its limited solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

Future research on N-(4-acetylphenyl)-2-chloro-4-methylbenzamide could focus on its potential therapeutic applications in other diseases, such as autoimmune disorders and infectious diseases. Additionally, further studies could investigate the optimal dosing and administration of N-(4-acetylphenyl)-2-chloro-4-methylbenzamide in different disease models. Finally, the development of novel HDAC6 inhibitors with improved pharmacokinetics and efficacy could also be an area of future research.
In conclusion, N-(4-acetylphenyl)-2-chloro-4-methylbenzamide is a promising drug candidate with potential therapeutic applications in various diseases. Its selective inhibition of HDAC6 and low toxicity make it an attractive option for further development. Future research on N-(4-acetylphenyl)-2-chloro-4-methylbenzamide could lead to the development of novel treatments for cancer, neurodegenerative diseases, and autoimmune disorders.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-chloro-4-methylbenzamide involves the reaction of 4-acetylphenylamine with 2-chloro-4-methylbenzoyl chloride in the presence of a base catalyst. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

N-(4-acetylphenyl)-2-chloro-4-methylbenzamide has been studied extensively for its potential therapeutic applications in various diseases. In cancer, N-(4-acetylphenyl)-2-chloro-4-methylbenzamide has been shown to inhibit the growth of multiple myeloma cells and enhance the efficacy of other anti-cancer drugs. In neurodegenerative diseases, N-(4-acetylphenyl)-2-chloro-4-methylbenzamide has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and multiple sclerosis. In autoimmune disorders, N-(4-acetylphenyl)-2-chloro-4-methylbenzamide has been shown to suppress the activity of immune cells and reduce the severity of symptoms in animal models of lupus and rheumatoid arthritis.